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Compound of Interest

Compound Name: DL-Cysteine-d1

Cat. No.: B15138689

Essential Safety and Handling Guide for DL-
Cysteine-dl1

This guide provides immediate safety and logistical information for the handling of DL-
Cysteine-d1, tailored for researchers, scientists, and drug development professionals. The
following procedures are based on the safety data for the closely related compounds DL-
Cysteine and L-Cysteine, as a specific Safety Data Sheet (SDS) for the deuterated form was
not available. The single deuterium substitution is not expected to significantly alter the
material's hazardous properties or required safety precautions.

Hazard Identification and Classification

DL-Cysteine is considered a hazardous substance. It is classified as causing skin irritation
(Category 2), serious eye irritation (Category 2), and may cause respiratory irritation (Specific
target organ toxicity - single exposure, Category 3).[1] It is also harmful if swallowed.

Signal Word: Warning[1]
Hazard Statements:
o Causes skin irritation.[1]

o Causes serious eye irritation.[1]
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e May cause respiratory irritation.[1]

e Harmful if swallowed.

Precautionary Statements:

e Avoid breathing dust.[1]

e Wash hands and any exposed skin thoroughly after handling.[1][2]

o Wear protective gloves, protective clothing, eye protection, and face protection.[1][3]
e Use only outdoors or in a well-ventilated area.[1]

e If on skin: Wash with plenty of soap and water.[1][2]

« If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[1][2]

« If inhaled: Remove person to fresh air and keep comfortable for breathing.[1][2]
« If swallowed: Call a poison center or doctor if you feel unwell.[1][4]
o Store in a well-ventilated place. Keep container tightly closed.[1][2]

» Dispose of contents/container to an approved waste disposal plant.[1]

: .

Property Value

Melting Point 227 °C/440.6 °F

Appearance Off-white to white crystalline powder
Odor Odorless to stale urine-like

Solubility Soluble in water, alcohol, and acetic acid.
Oral LD50 (Rat) 1890 mg/kg
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Data is for L-Cysteine or DL-Cysteine as a proxy for DL-Cysteine-d1.[1][4][5]

Experimental Protocol: Safe Handling of DL-
Cysteine-dl1

This protocol outlines the essential steps for safely handling DL-Cysteine-d1 in a laboratory
setting.

1. Engineering Controls and Personal Protective Equipment (PPE)

» Ventilation: Always handle DL-Cysteine-d1 in a well-ventilated area. For procedures that
may generate dust, use a chemical fume hood.[1][6] Ensure that eyewash stations and
safety showers are readily accessible.[1]

o Eye and Face Protection: Wear chemical safety goggles that meet European standard EN
166 or equivalent.[3] A face shield may be required for splash-prone activities.[7]

o Skin Protection: Wear nitrile or neoprene gloves.[8] A standard lab coat or disposable gown
should be worn to prevent skin contact.[5][8] For extensive handling, consider chemical-
resistant coveralls.[7]

o Respiratory Protection: Under normal use with adequate ventilation, respiratory protection
may not be necessary.[3] If dust is generated and ventilation is inadequate, a NIOSH-
approved N95 or N100 respirator should be used.[8]

2. Handling and Storage

o Handling: Avoid all personal contact, including inhalation of dust.[9] Do not eat, drink, or
smoke in areas where the chemical is handled.[1] Wash hands thoroughly after handling.[4]

o Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[5][6] Protect
from light.[4] Store away from incompatible materials such as strong oxidizing agents.[4]

3. Disposal Plan

» Waste Disposal: Dispose of DL-Cysteine-d1 and its container in accordance with all
applicable federal, state, and local regulations.[1][10] This may involve disposal at an
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approved waste disposal plant.[1]

e Contaminated PPE: Contaminated clothing should be removed and washed before reuse.[1]
Disposable PPE should be placed in a sealed bag and disposed of as chemical waste.[4]

Mandatory Visualizations
Experimental Workflow: Handling a Chemical Spill
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Caption: Workflow for responding to a chemical spill of DL-Cysteine-d1.

Logical Relationship: First Aid Measures
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Remove to fresh air. Wash with plenty of soap and water. Rinse cautiously with water for several minutes. .
8 3 p Rinse mouth.
Keep at rest. Remove contaminated clothing. Remove contact lenses if present. Call a POISON CENTER or doctor if you feel unwell
Seek medical attention if unwell. Seek medical attention if irritation persists. Seek medical attention if irritation persists. Y .

Click to download full resolution via product page

Caption: First aid procedures for exposure to DL-Cysteine-d1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling DL-
Cysteine-d1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15138689#personal-protective-equipment-for-
handling-dl-cysteine-d1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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